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Compound of Interest

Compound Name: 2-lodophenol

cat. No.: B132878

Essential Safety and Logistical Information for Laboratory Professionals

The proper disposal of 2-lodophenol is a critical component of laboratory safety and
environmental responsibility. Due to its hazardous properties, this compound must not be
disposed of through conventional waste streams such as sanitary sewers or general trash.[1]
This guide provides a comprehensive, step-by-step procedure for the safe handling and
disposal of 2-lodophenol, ensuring compliance with safety regulations and building trust in
safe laboratory practices.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to handle 2-lodophenol with
appropriate safety measures.

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.qg., nitrile),
safety goggles with side-shields, and a laboratory coat.[2][3]

« Ventilation: All handling of 2-lodophenol should occur in a well-ventilated area, preferably
within a certified chemical fume hood to minimize inhalation exposure.[2][3]

e Incompatible Materials: Store 2-lodophenol waste away from strong oxidizing agents.[3][4]

Quantitative Data Summary

The following table summarizes key physical, chemical, and hazard data for 2-lodophenol to
inform safe handling and disposal.
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Property Value Source

Molecular Formula CeHsIO [4]

Molecular Weight 220.01 g/mol [5]
Pale yellow to pink crystalline

Appearance ] [4115]
solid

Melting Point 37-43 °C (99-109 °F) [4][6]

- , 186-187 °C (367-369 °F) at

Boiling Point [4]
160 mmHg

Density 1.947 g/mL at 25 °C [4]

Flash Point > 95 °C (> 203 °F) [6]

B Slightly soluble in water;

Solubility ] [4]
soluble in ethanol and ether.[4]

Acidity (pKa) 8.51 [6]

GHS Hazard Statements

H302, H312, H332 (Harmful if
swallowed, in contact with skin,
or if inhaled)[2][6], H315
(Causes skin irritation)[2][6],
H319 (Causes serious eye
irritation)[2][6], H335 (May
cause respiratory irritation)[2]

[6]

[2][6]

UN Number

2811 (Toxic solid, organic,

n.o.s.)

[3]

Step-by-Step Disposal Protocol

Adherence to a systematic disposal protocol is mandatory. The primary method for disposal is

through a licensed professional waste disposal service.[2] In-laboratory treatment or

neutralization is not recommended.

Step 1: Waste Segregation and Collection
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« ldentify as Hazardous Waste: 2-lodophenol is a halogenated organic compound and must
be treated as hazardous waste.

o Collect Waste: All materials contaminated with 2-lodophenol, including unused product,
reaction residues, and contaminated items (e.g., gloves, filter paper, pipette tips), must be
collected for disposal.

o Use a Designated Container: Place all waste into a dedicated, sealable, and chemically
compatible container. Glass containers are often preferred for organic solids. Do not mix with
non-halogenated or other incompatible waste streams.

Step 2: Container Labeling

o Label Immediately: As soon as the first item of waste is added, the container must be
labeled.

o Required Information: The label must clearly state "Hazardous Waste" and include the full
chemical name, "2-lodophenol.” Avoid using abbreviations or chemical formulas. List all
chemical constituents and their approximate percentages if it is a mixed waste stream.

Step 3: Temporary On-Site Storage

o Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a
designated SAA, which must be at or near the point of generation.

o Storage Conditions: The SAA should be a secure, well-ventilated area, away from heat or
ignition sources. The container must be kept closed except when adding waste.

Step 4: Arrange for Professional Disposal

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
or a licensed hazardous waste contractor to schedule a pickup.

» Provide Documentation: Be prepared to provide the EHS office with an accurate description
of the waste contents and a copy of the Safety Data Sheet (SDS).

Emergency Spill Procedures
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In the event of a spill, immediate action is required:

« Evacuate and Alert: Evacuate non-essential personnel from the immediate area and inform
colleagues.

o Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.

o Wear PPE: Don appropriate PPE, including respiratory protection if necessary.

e Contain and Clean: For solid 2-lodophenol, carefully sweep or vacuum the material to avoid
creating dust.[3] Place the spilled material and all cleanup debris into a designated
hazardous waste container.

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent, collecting all
cleaning materials as hazardous waste.

e Report: Report the spill to your laboratory supervisor and EHS department according to your
institution's policies.

Experimental Protocols for Disposal

Note: The following information describes the industrial method for the destruction of 2-
lodophenol and is not a protocol for in-laboratory execution. The only approved disposal
method for laboratory personnel is transfer to a licensed waste management facility.

Professional Incineration Method The standard professional procedure for disposing of 2-
lodophenol involves chemical incineration. The material is typically dissolved or mixed with a
combustible solvent.[2] This mixture is then burned in a chemical incinerator equipped with an
afterburner and a scrubber to neutralize and remove hazardous combustion byproducts like
hydrogen iodide.[2] This process ensures complete destruction and prevents the release of
harmful substances into the environment.

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the safe and compliant disposal of 2-
lodophenol.
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Workflow for the Safe Disposal of 2-lodophenol
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('Hazardous Waste', '2-lodophenaol’)

Store in Secure
Satellite Accumulation Area (SAA)

Contact EHS or Licensed Contractor
for Professional Disposal

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-lodophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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